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Compound of Interest

Compound Name: Bis-PEG11-acid

cat. No.: B8025110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-PEG11-acid is a homobifunctional polyethylene glycol (PEG) derivative that serves as a
versatile crosslinking agent in bioconjugation and drug delivery applications. It features a
hydrophilic 11-unit polyethylene glycol spacer arm terminated with a carboxylic acid group at
each end. This structure allows for the covalent linkage of two molecules, typically proteins,
peptides, or other biomolecules containing primary amine groups, through the formation of
stable amide bonds. The PEG spacer enhances the solubility and bioavailability of the resulting
conjugate while providing a flexible linkage.[1][2][3] Its defined length and composition make it
a valuable tool in the precise engineering of complex bioconjugates, including Antibody-Drug
Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).[4][5][6]

Physicochemical Properties

The precise physicochemical properties of Bis-PEG11-acid can vary slightly between
suppliers. However, the key specifications are summarized in the table below.
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Property Value Source

Molecular Weight 602.7 g/mol [1112]

Purity 295% - 98% [1][2]
White to off-white solid or )

Appearance ] ) Generic
viscous oll

Soluble in water, DMSO, DMF,

Solubility and chlorinated solvents like [7]
DCM
Storage Store at -20°C, desiccated [7]

Core Applications

The primary utility of Bis-PEG11-acid lies in its ability to act as a flexible, hydrophilic linker. Its
applications span various areas of biopharmaceutical research and development.

Protein and Peptide PEGylation

PEGylation, the process of covalently attaching PEG chains to proteins or peptides, is a widely
used strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutic
biomolecules.[8][9][10] Bis-PEG11-acid can be used to crosslink proteins or to link a protein to
another molecule. The hydrophilic PEG chain increases the hydrodynamic radius of the
modified protein, which can reduce renal clearance and extend its circulating half-life.[3]

PROTAC Synthesis

Proteolysis Targeting Chimeras (PROTACS) are heterobifunctional molecules that recruit an E3
ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of
the target protein by the proteasome.[5][11] The linker connecting the target protein-binding
ligand and the E3 ligase-binding ligand is a critical component of a PROTAC's design,
influencing the formation and stability of the ternary complex.[5][12] PEG linkers like Bis-
PEG11-acid are frequently employed in PROTAC synthesis due to their hydrophilicity, which
can improve the solubility and cell permeability of the PROTAC, and their flexibility, which
allows for the optimal orientation of the two binding ligands.[4][6][12]
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Bioconjugation and Surface Modification

The terminal carboxylic acid groups of Bis-PEG11-acid can be activated to react with primary
amines on a variety of molecules and surfaces. This allows for its use in a wide range of
bioconjugation applications, including the linkage of enzymes, antibodies, and oligonucleotides.
It can also be used to modify surfaces, such as nanoparticles and microplates, to reduce non-
specific binding and improve biocompatibility.[1]

Experimental Protocols

The following are detailed methodologies for the use of Bis-PEG11-acid in common
applications.

Activation of Carboxylic Acid Groups with EDC/NHS

To react Bis-PEG11-acid with primary amines, the carboxylic acid groups must first be
activated. A common method is the use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.
[13][14][15][16] This two-step process forms a more stable amine-reactive NHS ester, which
then reacts with the primary amine to form a stable amide bond.

Materials:

Bis-PEG11-acid

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e NHS (N-hydroxysuccinimide) or Sulfo-NHS

 Activation Buffer (e.g., 0.1 M MES, 0.5 M NacCl, pH 6.0)

e Coupling Buffer (e.g., PBS, pH 7.2-7.5)

e Quenching Solution (e.g., 1 M Tris-HCI, pH 8.5 or hydroxylamine)
¢ Amine-containing molecule (e.g., protein, peptide)

e Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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Procedure (Aqueous Method):[13][14][16]

Reagent Preparation: Equilibrate Bis-PEG11-acid, EDC, and NHS/Sulfo-NHS to room
temperature. Prepare a stock solution of Bis-PEG11-acid in anhydrous DMF or DMSO.

¢ Activation: Dissolve the amine-containing molecule in the Coupling Buffer. In a separate
tube, dissolve Bis-PEG11-acid in the Activation Buffer. Add a 2 to 10-fold molar excess of
EDC and NHS/Sulfo-NHS to the Bis-PEG11-acid solution.

 Incubation: Incubate the activation reaction mixture for 15-30 minutes at room temperature.

o Coupling: Add the activated Bis-PEG11-acid solution to the solution of the amine-containing
molecule. The pH of the reaction should be adjusted to 7.2-7.5 for optimal coupling.

» Reaction: Allow the coupling reaction to proceed for 2 hours at room temperature or
overnight at 4°C with gentle stirring.

e Quenching: Add the Quenching Solution to stop the reaction and hydrolyze any unreacted
NHS esters. Incubate for 15 minutes at room temperature.

» Purification: Remove excess reagents and byproducts by dialysis, size-exclusion
chromatography, or another suitable purification method.

Synthesis of a Symmetrical Dimeric Conjugate

This protocol describes the crosslinking of two molecules of an amine-containing compound
using Bis-PEG11-acid.

Materials:

Amine-containing molecule (Molecule A)

Activated Bis-PEG11-acid (prepared as described in section 4.1)

Coupling Buffer (e.g., PBS, pH 7.2-7.5)

Quenching Solution (e.g., 1 M Tris-HCI, pH 8.5)
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Procedure:
e Preparation: Dissolve Molecule A in the Coupling Buffer.

e Reaction: Add the activated Bis-PEG11-acid solution to the solution of Molecule A. A molar
ratio of 0.5:1 (Bis-PEG11-acid:Molecule A) is recommended to favor the formation of the A-
(PEG)-A dimer.

¢ Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C
with gentle stirring.

e Quenching: Add the Quenching Solution and incubate for 15 minutes at room temperature.

« Purification: Purify the resulting conjugate to separate the desired dimer from unreacted
monomer and other side products.

Visualizations
EDC/NHS Activation and Amine Coupling Pathway

Caption: EDC/NHS activation of Bis-PEG11-acid and subsequent amine coupling.

General Workflow for PROTAC Synthesis using Bis-
PEG11-acid

Caption: Stepwise synthesis of a PROTAC using a Bis-PEG11-acid linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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